N-(isoxazol-3-ylmethyl)-1-{5-methyl-6-[(2-methylpyridin-3-yl)oxy]pyrimidin-4-yl}piperidin-4-amine

• IUPAC Name: 1-[5-methyl-6-(2-methylpyridin-3-yl)oxypyrimidin-4-yl]-N-(1,2-oxazol-3-ylmethyl)piperidin-4-amine
• InChI: InChI=1S/C20H24N6O2/c1-14-19(23-13-24-20(14)28-18-4-3-8-21-15(18)2)26-9-5-16(6-10-26)22-12-17-7-11-27-25-17/h3-4,7-8,11,13,16,22H,5-6,9-10,12H2,1-2H3
• InChI Key: XJCWEHZBXZNBHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1OC2=C(N=CC=C2)C)N3CCC(CC3)NCC4=NOC=C4
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like N-(isoxazol-3-ylmethyl)-1-{5-methyl-6-[(2-methylpyridin-3-yl)oxy]pyrimidin-4-yl}piperidin-4-amine typically involves multi-step synthetic pathways. These processes may include the condensation of pyrimidine with other heterocyclic rings, nucleophilic substitution reactions, and cyclocondensation. For example, Asghari et al. (2015) synthesized a series of compounds that could be related to the target compound by starting with the condensation of pyrimidine and triazole, followed by nucleophilic displacement and cyclocondensation, demonstrating a potential pathway for the synthesis of complex molecules involving pyrimidine rings (Asghari et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds containing isoxazole, pyrimidine, and piperidine rings has been extensively studied. Crystal structure analysis provides insights into the planarity of the molecular fragments and the conformation of the rings. For instance, the analysis of the structure of compounds with similar frameworks can reveal the typical conformations and interactions within such molecules, aiding in the understanding of the spatial arrangement of the target compound's functional groups.

Chemical Reactions and Properties

Chemical reactions involving the target compound or its analogs can include reactions with amines, transformations involving the substitution of functional groups, and the formation of new heterocyclic rings through cycloaddition reactions. Yakubkene and Vainilavichyus (1998) studied the reaction of similar compounds with amines, highlighting the reactivity of the pyrimidine ring and the potential for functional group transformations (Yakubkene & Vainilavichyus, 1998).